Cas no 338397-21-0 (4-BROMOPHENYL 1,2,3-THIADIAZOL-5-YL SULFOXIDE)

• Product Name: 4-BROMOPHENYL 1,2,3-THIADIAZOL-5-YL SULFOXIDE
• CAS No: 338397-21-0
• MF: C₈H₅BrN₂OS₂
• MW: 289.172097921371
• MDL: MFCD00202254
• CID: 5185274
• Update Time: 2026-03-05

4-BROMOPHENYL 1,2,3-THIADIAZOL-5-YL SULFOXIDE Chemical and Physical Properties

Names and Identifiers

• 4-BROMOPHENYL 1,2,3-THIADIAZOL-5-YL SULFOXIDE
• 5-[(4-BROMOPHENYL)SULFINYL]-1,2,3-THIADIAZOLE
• 5-(4-bromobenzenesulfinyl)-1,2,3-thiadiazole
• 1,2,3-Thiadiazole, 5-[(4-bromophenyl)sulfinyl]-
• 5-(4-bromophenyl)sulfinylthiadiazole

• MDL： MFCD00202254
• Inchi： 1S/C8H5BrN2OS2/c9-6-1-3-7(4-2-6)14(12)8-5-10-11-13-8/h1-5H
• InChI Key： LBRZYBDERYXVMI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1=CN=NS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• XLogP3: 2.2
• Topological Polar Surface Area: 90.3

Additional information on 4-BROMOPHENYL 1,2,3-THIADIAZOL-5-YL SULFOXIDE

4-Bromophenyl 1,2,3-Thiadiazol-5-yl Sulfoxide (CAS No. 338397-21-0): A Comprehensive Overview

4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfoxide, identified by the CAS registry number 338397-21-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of sulfoxides, which are known for their unique electronic properties and potential applications in various industries. The structure of this compound comprises a 4-bromophenyl group attached to a 1,2,3-thiadiazol ring through a sulfoxide functional group. The presence of the bromine atom at the para position of the phenyl ring introduces additional electronic effects, making this compound particularly intriguing for both theoretical and practical studies.

The synthesis of 4-bromophenyl 1,2,3-thiadiazol-5-yl sulfoxide typically involves multi-step reactions that combine elements of aromatic substitution and sulfur chemistry. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation, reducing both time and cost while maintaining high purity levels. Researchers have also explored the use of microwave-assisted synthesis techniques to optimize reaction conditions further. These developments highlight the compound's importance in modern chemical synthesis methodologies.

In terms of applications, 4-bromophenyl 1,2,3-thiadiazol-5-yl sulfoxide has shown promise in several areas. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors and light-emitting diodes (LEDs). Additionally, its ability to act as a ligand in metal complexes has been explored in catalytic applications, where it can facilitate selective transformations in organic synthesis.

Recent studies have focused on the photophysical properties of this compound. Investigations into its fluorescence behavior under various conditions have revealed potential applications in sensing technologies and bioimaging. The incorporation of bromine into the aromatic ring enhances its absorption properties in the visible spectrum, making it suitable for use in dye-sensitized solar cells (DSSCs). Furthermore, its thermal stability has been tested under high-temperature conditions, demonstrating its suitability for high-performance materials.

The biological activity of 4-bromophenyl 1,2,3-thiadiazol-5-yl sulfoxide has also garnered attention. Preliminary assays indicate that it may possess antioxidant and anti-inflammatory properties, suggesting potential applications in pharmaceutical research. However, further studies are required to fully understand its pharmacokinetics and toxicity profiles before it can be considered for therapeutic use.

In conclusion, 4-bromophenyl 1,2,3-thiadiazol-5-yl sulfoxide (CAS No. 338397-21-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and industrial development. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.